Cas no 5204-74-0 (2mol/L Triethylamine Acetate Solution pH 7.0)

• Product Name: 2mol/L Triethylamine Acetate Solution pH 7.0
• CAS No: 5204-74-0
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 369802
• PubChem ID: 165295
• Update Time: 2025-11-02

2mol/L Triethylamine Acetate Solution pH 7.0 Chemical and Physical Properties

Names and Identifiers

• Acetic acid, compd. with N,N-diethylethanamine (1:1)
• acetic acid,N,N-diethylethanamine
• TRIETHYLAMMONIUM ACETATE BUFFER PH 7.0 (1 M)
• Acetic acid-triethylamine solution 1:1
• Acetic acid-triethylamine solution 2:1
• Buffer solution 1 M pH 7.0 (volatile)
• TEAA
• Triethylamine : Acetic acid 1:1
• Triethylamine : Acetic acid 1:1 solution
• Triethylamine : Acetic acid 1:2 solution
• TRIETHYLAMMONIUM ACETATE
• Triethylammonium acetate buffer
• Triethylammonium acetate solution
• 2mol/L Triethylamine Acetate Solution pH 7.0
• Acetic acid triethylamine
• HOAc Et3N
• 5204-74-0
• DTXSID5063736
• NS00076347
• triethylamine acetate
• AVBGNFCMKJOFIN-UHFFFAOYSA-N
• Ethanamine, N,N-diethyl-, acetate
• MFCD00151725
• Triethylammonium Acetate (2.0mol/L in Water)
• acetic acid;N,N-diethylethanamine
• EINECS 225-995-0
• Q7841459
• Triethylammonium acetate buffer BioUltra， volatile buffer， ~1.0 M in H2O
• Ethanamine, N,Ndiethyl, acetate
• 1 M Solution
• DTXCID2041125
• Acetic acid, compd. with N,Ndiethylethanamine (1:1)

• Inchi： 1S/C6H15N.C2H4O2/c1-4-7(5-2)6-3;1-2(3)4/h4-6H2,1-3H3;1H3,(H,3,4)
• InChI Key： AVBGNFCMKJOFIN-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 161.14200
• Monoisotopic Mass: 161.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 56.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.010 g/mL at 20 °C
• Melting Point: -114.7 deg C
• Boiling Point: 90.5 °C at 760 mmHg
• Flash Point: 98.4 °C
• Refractive Index: n20/D 1.357
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases.
• PSA: 40.54000
• LogP: 1.43900
• Solubility: Not determined

2mol/L Triethylamine Acetate Solution pH 7.0 Security Information

• Hazardous Material transportation number：UN 2790 8
• WGK Germany：1
• Hazard Category Code： 35-36/37/38-34
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R35

Additional information on 2mol/L Triethylamine Acetate Solution pH 7.0

Comprehensive Guide to 2mol/L Triethylamine Acetate Solution pH 7.0 (CAS No. 5204-74-0)

The 2mol/L Triethylamine Acetate Solution pH 7.0 (CAS 5204-74-0) is a highly specialized buffering agent widely used in biochemical and pharmaceutical applications. This solution combines the properties of triethylamine and acetate to create a stable pH environment, making it indispensable in laboratories and industrial processes. With the increasing demand for precise pH control in research, this solution has gained significant attention in recent years.

One of the key features of 2mol/L Triethylamine Acetate Solution is its ability to maintain a neutral pH 7.0, which is crucial for many enzymatic reactions and protein studies. Researchers often search for "best buffer solutions for protein purification" or "how to stabilize pH in biochemical assays," and this product provides an excellent answer to these queries. Its formulation ensures minimal interference with biological samples, making it a preferred choice for sensitive applications.

The triethylamine acetate buffer is particularly valuable in HPLC (High-Performance Liquid Chromatography) and mass spectrometry, where consistent pH levels are essential for accurate results. Recent trends show a growing interest in "HPLC buffer preparation" and "mass spectrometry sample preparation," highlighting the relevance of this solution in modern analytical techniques. Its compatibility with various organic solvents further enhances its utility in these advanced methodologies.

In addition to its analytical applications, 2mol/L Triethylamine Acetate Solution pH 7.0 is also used in nucleic acid research. Many scientists inquire about "buffers for DNA and RNA extraction" or "how to prevent nucleic acid degradation." This solution offers a reliable option due to its gentle yet effective buffering capacity, which helps preserve the integrity of genetic material during extraction and purification processes.

The manufacturing process of Triethylamine Acetate Solution adheres to strict quality control measures to ensure consistency and purity. This is particularly important for users searching for "high-purity buffer solutions" or "certified reagents for research." Each batch is tested for pH accuracy, concentration, and absence of contaminants, meeting the high standards required in scientific and industrial settings.

Storage and handling of 2mol/L Triethylamine Acetate Solution are straightforward, but proper guidelines must be followed to maintain its efficacy. Common questions like "how to store buffer solutions" or "shelf life of pH buffers" are addressed by recommending storage in a cool, dry place away from direct sunlight. The solution typically remains stable for extended periods when stored correctly, providing long-term reliability for users.

With the rise of green chemistry and sustainable practices, there is increasing interest in environmentally friendly buffer solutions. While Triethylamine Acetate is not classified as hazardous, researchers often look for "eco-friendly laboratory reagents" or "sustainable alternatives to traditional buffers." Manufacturers are responding to this trend by optimizing production processes to reduce environmental impact without compromising performance.

The versatility of 2mol/L Triethylamine Acetate Solution pH 7.0 extends to its use in biopharmaceutical production, where precise pH control is critical for drug formulation. Queries such as "buffers used in biopharma" or "pH control in drug development" reflect the importance of this solution in the pharmaceutical industry. Its role in ensuring product stability and efficacy makes it a valuable component in therapeutic development.

In conclusion, 2mol/L Triethylamine Acetate Solution pH 7.0 (CAS 5204-74-0) is a multifaceted reagent that addresses numerous laboratory and industrial needs. Its ability to provide stable pH conditions, compatibility with advanced techniques, and adherence to quality standards make it a standout choice. Whether for research, analysis, or production, this solution continues to be a trusted resource in the scientific community.